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Compound of Interest

Compound Name: Triisobutyl phosphate

Cat. No.: B031779

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical properties of
triisobutyl phosphate (TIBP). The information is presented to support research, development,
and formulation activities, with a focus on delivering precise, quantitative data and standardized
experimental methodologies.

Executive Summary

Triisobutyl phosphate (TIBP), with the chemical formula C12H2704P, is a colorless and
odorless liquid organic compound.[1] It is a strong, polar solvent with a wide range of industrial
applications, including its use as a plasticizer, flame retardant, antifoaming agent, and a
component in hydraulic fluids.[2][3] Its unique combination of physical and chemical properties,
such as low water solubility and stability under various conditions, makes it a subject of interest
in diverse research and development fields. This document outlines the key physicochemical
properties of TIBP, details its chemical reactivity and thermal stability, and provides
standardized experimental protocols for property determination.

Core Chemical and Physical Properties

The fundamental physical and chemical properties of triisobutyl phosphate are summarized
in the tables below for easy reference and comparison.

General and Physical Properties
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Property Value Reference(s)
Molecular Formula C12H2704P [1114]
Molecular Weight 266.31 g/mol [41[5]
CAS Number 126-71-6 [41[5]
Appearance Colorless, transparent liquid [1][6]
Odor Slight or odorless [1][6]
Density 0.965 g/cm3 at 20 °C [5]1[6]
Boiling Point ~272 °C (decomposes) [51[6]
Melting Point <-60 °C [5]
Vapor Pressure 0.002 hPa at 20 °C [51[7]
Refractive Index 1.419 - 1.420 (n_D) [1]

lubili | Partitioni

Property Value Reference(s)
Solubility in Water 0.26 g/L (260 mg/L) [51[7]
o ) Soluble in alcohol, ether, and
Solubility in Organic Solvents [8]
benzene

log P (Octanol-Water Partition -

Coefficient)

Flammability and Thermal Properties
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Property Value Reference(s)
Flash Point 133 °C (Closed Cup) [5]
Autoignition Temperature 430 °C [5]

Enthalpy of Vaporization

62.8 kd/mol at 426 K [9]
(AvapH)

- Decomposes at its boiling
Thermal Decomposition ] [5]
point (~272 °C)

Chemical Reactivity and Stability
Triisobutyl phosphate exhibits stability under standard conditions. Key aspects of its chemical

behavior include:

e Hydrolysis: TIBP can undergo hydrolysis, particularly under alkaline conditions, to form
isobutanol and phosphoric acid. The reaction is generally slow in neutral or acidic aqueous
solutions.[2][10]

e Incompatibilities: It is incompatible with strong oxidizing agents and strong bases.[11]

e Hazardous Decomposition Products: Upon thermal decomposition, TIBP can emit toxic
fumes of carbon monoxide (CO), carbon dioxide (CO3z), and phosphorus oxides (POx).[8][11]

Experimental Protocols

Detailed methodologies for determining the key chemical and physical properties of triisobutyl
phosphate are outlined below. These protocols are based on internationally recognized
standards to ensure reproducibility and accuracy.

Determination of Density

The density of TIBP can be accurately measured using a digital density meter based on the
oscillating U-tube principle, following the ASTM D4052 standard test method.[4][12]

Methodology:
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Apparatus: A digital density meter capable of maintaining a constant temperature.

Calibration: The instrument is calibrated with two reference standards of known density,
typically dry air and deionized water.

Sample Preparation: The TIBP sample is equilibrated to the measurement temperature (e.g.,
20 °C) and checked for any air bubbles.

Measurement: A small volume of the TIBP sample is introduced into the oscillating U-tube of
the density meter.

Data Acquisition: The instrument measures the oscillation period of the U-tube containing the
sample, which is then converted to a density value.

Reporting: The density is reported in g/cm3 or kg/m 3 at the specified temperature.

Preparation Measurement Output

Measure Oscillation ) . Report Density at
Period Calculate Density Specified Temperature

Calibrate Density Meter
(Air and Water)

Equilibrate TIBP Sample
to Test Temperature

Inject Sample into

Oscillating U-tube

Preparation Measurement Output

Prepare TIBP Sample
(Filter if necessary)

Charge Sample into
Calibrated Viscometer

Equilibrate in
Constant Temp Bath

—>

Measure Flow Time
between Marks

Calculate Kinematic
Viscosity

—>

Report Viscosity at
Specified Temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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